Cas no 958863-64-4 ({2-fluoro-6-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {2-fluoro-6-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 958863-64-4
• MF: C₉H₉F₄N
• MW: 207.168076276779
• MDL: MFCD26676719
• CID: 5606092
• PubChem ID: 71048934
• Update Time: 2025-06-12

{2-fluoro-6-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• DTXSID501203878
• 1-[2-fluoro-6-(trifluoromethyl)phenyl]-N-methylmethanamine
• {[2-fluoro-6-(trifluoromethyl)phenyl]methyl}(methyl)amine
• JARLBBVPWBXDGY-UHFFFAOYSA-N
• SCHEMBL14018390
• EN300-8943741
• 958863-64-4
• 2-Fluoro-N-methyl-6-(trifluoromethyl)benzenemethanamine
• {2-fluoro-6-(trifluoromethyl)phenylmethyl}(methyl)amine

• MDL： MFCD26676719
• Inchi： 1S/C9H9F4N/c1-14-5-6-7(9(11,12)13)3-2-4-8(6)10/h2-4,14H,5H2,1H3
• InChI Key： JARLBBVPWBXDGY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1CNC

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on {2-fluoro-6-(trifluoromethyl)phenylmethyl}(methyl)amine

Comprehensive Overview of 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine (CAS No. 958863-64-4)

The compound 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine, identified by its CAS No. 958863-64-4, is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its distinct physicochemical properties, making it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such molecules play a pivotal role. The compound's trifluoromethyl group is particularly noteworthy, as it often improves lipophilicity and binding affinity, key factors in modern drug design. Additionally, its amine functionality opens doors for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 958863-64-4 serves as a versatile building block. Its aryl fluoride moiety allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in small molecule development. The compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses. Moreover, its methylamine group can participate in reductive amination or acylation, further expanding its utility in medicinal chemistry.

The rise of AI-driven drug discovery has also brought attention to compounds like 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine. Computational models frequently highlight fluorinated aromatics as promising candidates for protein-ligand interactions, owing to their ability to form strong hydrogen bonds and hydrophobic contacts. This aligns with frequent search queries such as "fluorine in drug design" and "best fluorinated building blocks," reflecting the scientific community's interest in these motifs. The compound's CAS No. 958863-64-4 is increasingly cited in patents and publications, underscoring its relevance in cutting-edge research.

Environmental and regulatory considerations are another hotspot for discussions around fluorinated compounds. While 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Researchers are exploring sustainable methods for introducing trifluoromethyl groups, addressing concerns about persistent organic pollutants. This ties into broader industry trends, such as the search for "eco-friendly fluorination techniques" and "biodegradable fluorophores," which dominate academic and industrial forums.

In conclusion, 2-fluoro-6-(trifluoromethyl)phenylmethyl(methyl)amine (CAS No. 958863-64-4) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from CNS drug candidates to agrochemical intermediates—highlight its versatility. As the scientific community continues to explore fluorine's role in enhancing molecular properties, this compound is poised to remain at the forefront of medicinal chemistry and material science advancements.